Cas no 74503-07-4 (Acetic acid,2-chloro-2-oxo-, 2-propen-1-yl ester)

2-Chloro-2-oxoacetic acid 2-propen-1-yl ester, also known as allyl 2-chloro-2-oxoacetate, is a versatile organic compound with the molecular formula C5H5ClO3. This ester derivative of chlorooxoacetic acid features a reactive allyl group and a chlorooxo moiety, making it a valuable intermediate in organic synthesis. Its key advantages include high reactivity in nucleophilic substitution and addition reactions, enabling its use in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both the electron-withdrawing chlorooxo group and the allyl functionality allows for selective transformations, such as Michael additions or radical polymerizations. This compound is particularly useful in the synthesis of heterocyclic compounds and as a building block for more complex molecular architectures. Its liquid state at room temperature facilitates handling in laboratory and industrial applications.
Acetic acid,2-chloro-2-oxo-, 2-propen-1-yl ester structure
74503-07-4 structure
Product Name:Acetic acid,2-chloro-2-oxo-, 2-propen-1-yl ester
CAS No:74503-07-4
MF:C5H5ClO3
MW:148.544400930405
CID:563409
PubChem ID:329765307
Update Time:2025-07-02

Acetic acid,2-chloro-2-oxo-, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-chloro-2-oxo-, 2-propen-1-yl ester
    • Allyl oxalyl chloride
    • allyl 2-chloro-2-oxoacetate
    • prop-2-enyl 2-chloro-2-oxoacetate
    • Aceticacid,chlorooxo-,2-propenyl ester (9CI)
    • allyl chlorooxalate
    • Allyl chlorooxoacetate
    • allyloxyoxalyl chloride
    • EINECS 277-900-7
    • oxalic acid allyl ester chloride
    • Oxalsaeure-allylester-chlorid
    • prop-2-en-1-yl chloro(oxo)acetate
    • 2-Propen-1-yloxy chloroacetate
    • Chlorooxoacetic acid 2-propenyl ester
    • AMY22116
    • allyl oxalochloride
    • HNOLIWBAJVIBOU-UHFFFAOYSA-N
    • DTXSID90996004
    • ZCA50307
    • FT-0705370
    • AKOS006286967
    • SCHEMBL175899
    • NS00060741
    • 74503-07-4
    • Allyl oxalyl chloride, 97%
    • allyl chloroglyoxylate
    • AS-75986
    • A934025
    • DA-03136
    • PROP-2-EN-1-YL OXALOCHLORIDATE
    • MFCD08274650
    • G64935
    • MDL: MFCD08274650
    • Inchi: 1S/C5H5ClO3/c1-2-3-9-5(8)4(6)7/h2H,1,3H2
    • InChI Key: HNOLIWBAJVIBOU-UHFFFAOYSA-N
    • SMILES: ClC(C(=O)OCC=C)=O

Computed Properties

  • Exact Mass: 147.99300
  • Monoisotopic Mass: 147.9927217g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.213 g/mL at 25 °C
  • Boiling Point: 72-73°C
  • Flash Point: Fahrenheit: 132.8 ° f < br / > Celsius: 56 ° C < br / >
  • Refractive Index: n20/D 1.443
  • PSA: 43.37000
  • LogP: 0.48100
  • Sensitiveness: Sensitive to humidity

Acetic acid,2-chloro-2-oxo-, 2-propen-1-yl ester Security Information

Acetic acid,2-chloro-2-oxo-, 2-propen-1-yl ester Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:74503-07-4)1,3-Dimethylurea
Order Number:LE8407
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
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(CAS:74503-07-4)1,3-Dimethylurea
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Purity:99%
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